N-(4-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(5-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C19H23N3O5S/c1-2-15-3-5-16(6-4-15)20-18(23)14-21-13-17(7-8-19(21)24)28(25,26)22-9-11-27-12-10-22/h3-8,13H,2,9-12,14H2,1H3,(H,20,23)
• InChI Key: AJKVSXCGISRYOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C=CC2=O)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H23N3O5S
• Molecular Weight: 405.5 g/mol

Description

N-(4-ethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Antifungal Applications

A study identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as potent antifungal agents against Candida and Aspergillus species. Further chemical modifications improved plasmatic stability while maintaining antifungal efficacy, showing promise in treating systemic Candida albicans infections in murine models (Bardiot et al., 2015).

Antimicrobial and Hemolytic Activity

Research on 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides revealed that these compounds exhibit varying degrees of antimicrobial activity against selected microbial species and possess minimal cytotoxicity, indicating potential for further biological screening and application trials (Gul et al., 2017).

Anticancer Activities

A series of studies have explored the anticancer potential of morpholinyl derivatives. One notable research focused on the synthesis of novel compounds and their evaluation against various cancer cell lines, demonstrating significant anticancer effects, which were further supported by molecular docking studies to confirm their mechanism of action (Eldeeb et al., 2022).

Biochemical Interactions and Binding Studies

Research on the interactions of paracetamol derivatives with DNA and proteins revealed insights into the molecular mechanisms underlying their biological activities. The studies showed that these compounds can interact with calf thymus DNA via intercalation and bind strongly to bovine serum albumin (BSA), suggesting potential therapeutic applications based on these biochemical interactions (Raj, 2020).